Cas no 1261839-95-5 (5-Chloro-2'-(trifluoromethoxy)biphenyl-3-acetic acid)

• Product Name: 5-Chloro-2'-(trifluoromethoxy)biphenyl-3-acetic acid
• CAS No: 1261839-95-5
• MF: C₁₅H₁₀ClF₃O₃
• MW: 330.686314105988
• CID: 4790408
• Update Time: 2025-10-31

5-Chloro-2'-(trifluoromethoxy)biphenyl-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2'-(trifluoromethoxy)biphenyl-3-acetic acid

• Inchi： 1S/C15H10ClF3O3/c16-11-6-9(7-14(20)21)5-10(8-11)12-3-1-2-4-13(12)22-15(17,18)19/h1-6,8H,7H2,(H,20,21)
• InChI Key： PWJBFOIHSKSTCU-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC(=O)O)=CC(=C1)C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 389
• XLogP3: 4.8
• Topological Polar Surface Area: 46.5

Additional information on 5-Chloro-2'-(trifluoromethoxy)biphenyl-3-acetic acid

Research Brief on 5-Chloro-2'-(trifluoromethoxy)biphenyl-3-acetic acid (CAS: 1261839-95-5): Recent Advances and Applications

5-Chloro-2'-(trifluoromethoxy)biphenyl-3-acetic acid (CAS: 1261839-95-5) is a biphenyl derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and its biological activity in modulating inflammatory pathways. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, pharmacological effects, and emerging applications in drug development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory properties of 5-Chloro-2'-(trifluoromethoxy)biphenyl-3-acetic acid, demonstrating its ability to selectively inhibit cyclooxygenase-2 (COX-2) with minimal effects on COX-1, thereby reducing gastrointestinal side effects commonly associated with traditional NSAIDs. The study utilized in vitro enzyme assays and molecular docking simulations to elucidate the compound's binding affinity and mechanism of action, providing a foundation for its potential use in designing safer anti-inflammatory agents.

In addition to its anti-inflammatory effects, recent research has explored the compound's utility in oncology. A preclinical study conducted by researchers at the National Cancer Institute (2024) revealed that 5-Chloro-2'-(trifluoromethoxy)biphenyl-3-acetic acid exhibits promising anti-proliferative activity against certain cancer cell lines, particularly those associated with colorectal and breast cancers. The study attributed this activity to the compound's ability to modulate the Wnt/β-catenin signaling pathway, a critical regulator of cell proliferation and differentiation.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 5-Chloro-2'-(trifluoromethoxy)biphenyl-3-acetic acid. A 2024 report in Organic Process Research & Development detailed a novel, scalable synthesis route that improves yield and reduces environmental impact by employing greener solvents and catalysts. This development is particularly significant for industrial-scale production, ensuring a sustainable supply chain for pharmaceutical applications.

Despite these promising findings, challenges remain in the clinical translation of 5-Chloro-2'-(trifluoromethoxy)biphenyl-3-acetic acid. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, prompting ongoing research into prodrug formulations and delivery systems to enhance its therapeutic efficacy. Furthermore, comprehensive toxicological assessments are required to fully evaluate its safety profile before advancing to clinical trials.

In conclusion, 5-Chloro-2'-(trifluoromethoxy)biphenyl-3-acetic acid (CAS: 1261839-95-5) represents a versatile compound with significant potential in both anti-inflammatory and anti-cancer drug development. Continued research into its mechanisms of action, synthetic optimization, and formulation strategies will be crucial in unlocking its full therapeutic value. The compound's unique chemical structure and biological activity position it as a promising candidate for future pharmaceutical innovations.